methyl 1-(3-bromophenyl)-2-methyl-4-[4-(methylsulfanyl)benzylidene]-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate

• Molecular Formula: C21H18BrNO3S
• Molecular Weight: 444.3 g/mol
• IUPAC Name: methyl (4Z)-1-(3-bromophenyl)-2-methyl-4-[(4-methylsulfanylphenyl)methylidene]-5-oxopyrrole-3-carboxylate
• InChI: InChI=1S/C21H18BrNO3S/c1-13-19(21(25)26-2)18(11-14-7-9-17(27-3)10-8-14)20(24)23(13)16-6-4-5-15(22)12-16/h4-12H,1-3H3/b18-11-
• InChI Key: XXXQJCDQYKBNED-WQRHYEAKSA-N
• Isomeric SMILES: CC1=C(/C(=C/C2=CC=C(C=C2)SC)/C(=O)N1C3=CC(=CC=C3)Br)C(=O)OC
• SMILES: CC1=C(C(=CC2=CC=C(C=C2)SC)C(=O)N1C3=CC(=CC=C3)Br)C(=O)OC

Description

Methyl 1-(3-bromophenyl)-2-methyl-4-[4-(methylsulfanyl)benzylidene]-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate, also known as MBMC, is a chemical compound that has gained significant attention in scientific research. It is a pyrrole derivative that has shown promise in various biological applications, including anticancer and antiviral activities. In

Mechanism of Action

The mechanism of action of methyl 1-(3-bromophenyl)-2-methyl-4-[4-(methylsulfanyl)benzylidene]-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate is not fully understood. However, it has been suggested that it may inhibit cell proliferation by inducing apoptosis and cell cycle arrest. methyl 1-(3-bromophenyl)-2-methyl-4-[4-(methylsulfanyl)benzylidene]-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has also been found to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in cancer cell invasion and metastasis.
Biochemical and Physiological Effects:
methyl 1-(3-bromophenyl)-2-methyl-4-[4-(methylsulfanyl)benzylidene]-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has been shown to have various biochemical and physiological effects. It has been found to induce DNA damage and inhibit DNA repair mechanisms. methyl 1-(3-bromophenyl)-2-methyl-4-[4-(methylsulfanyl)benzylidene]-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has also been found to modulate the expression of various genes involved in cancer cell growth and survival. In addition, methyl 1-(3-bromophenyl)-2-methyl-4-[4-(methylsulfanyl)benzylidene]-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has been shown to inhibit the activity of enzymes involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 1-(3-bromophenyl)-2-methyl-4-[4-(methylsulfanyl)benzylidene]-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate in lab experiments is its high purity and good yields. methyl 1-(3-bromophenyl)-2-methyl-4-[4-(methylsulfanyl)benzylidene]-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate is also relatively easy to synthesize, making it a cost-effective option for research. However, one of the limitations of using methyl 1-(3-bromophenyl)-2-methyl-4-[4-(methylsulfanyl)benzylidene]-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate is its limited solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for methyl 1-(3-bromophenyl)-2-methyl-4-[4-(methylsulfanyl)benzylidene]-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate research. One area of interest is the development of methyl 1-(3-bromophenyl)-2-methyl-4-[4-(methylsulfanyl)benzylidene]-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate derivatives with improved solubility and bioavailability. Another area of interest is the investigation of the potential synergistic effects of methyl 1-(3-bromophenyl)-2-methyl-4-[4-(methylsulfanyl)benzylidene]-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate with other anticancer or antiviral agents. In addition, further studies are needed to fully understand the mechanism of action of methyl 1-(3-bromophenyl)-2-methyl-4-[4-(methylsulfanyl)benzylidene]-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate and its potential for clinical applications.
Conclusion:
In conclusion, methyl 1-(3-bromophenyl)-2-methyl-4-[4-(methylsulfanyl)benzylidene]-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate is a pyrrole derivative that has shown significant promise in various scientific research applications, including anticancer and antiviral activities. Its synthesis method has been optimized to yield a high purity product with good yields. methyl 1-(3-bromophenyl)-2-methyl-4-[4-(methylsulfanyl)benzylidene]-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has various biochemical and physiological effects, and its mechanism of action is not fully understood. While there are advantages and limitations to using methyl 1-(3-bromophenyl)-2-methyl-4-[4-(methylsulfanyl)benzylidene]-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate in lab experiments, there are several future directions for methyl 1-(3-bromophenyl)-2-methyl-4-[4-(methylsulfanyl)benzylidene]-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate research that hold promise for clinical applications.

Synthesis Methods

The synthesis of methyl 1-(3-bromophenyl)-2-methyl-4-[4-(methylsulfanyl)benzylidene]-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate involves the condensation of 3-bromoacetophenone with methyl pyrrole-3-carboxylate in the presence of a base. The resulting intermediate is then reacted with 4-(methylsulfanyl)benzaldehyde to form the final product. The synthesis of methyl 1-(3-bromophenyl)-2-methyl-4-[4-(methylsulfanyl)benzylidene]-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has been optimized to yield a high purity product with good yields.

Scientific Research Applications

Methyl 1-(3-bromophenyl)-2-methyl-4-[4-(methylsulfanyl)benzylidene]-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has shown potential in various scientific research applications. It has been found to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. methyl 1-(3-bromophenyl)-2-methyl-4-[4-(methylsulfanyl)benzylidene]-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has also demonstrated antiviral activity against the herpes simplex virus type 1 (HSV-1) and type 2 (HSV-2).